Cas no 92848-50-5 (3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 3,6,6-trimethyl-5-[(methylamino)carbonyl]-2,4-dioxo-, methyl ester)

• Product Name: 3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 3,6,6-trimethyl-5-[(methylamino)carbonyl]-2,4-dioxo-, methyl ester
• CAS No: 92848-50-5
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 812545
• PubChem ID: 263711
• Update Time: 2025-04-19

3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 3,6,6-trimethyl-5-[(methylamino)carbonyl]-2,4-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 3,6,6-trimethyl-5-[(methylamino)carbonyl]-2,4-dioxo-, methyl ester
• methyl 3,6,6-trimethyl-5-(methylcarbamoyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1-carboxylate
• NSC98374
• NSC-98374
• 92848-50-5
• DTXSID40294840

• Inchi： 1S/C12H16N2O5/c1-10(2)11(6(15)13-3)7(16)14(4)8(17)12(10,11)9(18)19-5/h1-5H3,(H,13,15)
• InChI Key： GGIMBLJCWPQVHH-UHFFFAOYSA-N
• SMILES： O=C1C2(C(NC)=O)C(C(=O)OC)(C(N1C)=O)C2(C)C

Computed Properties

• Exact Mass: 268.106
• Monoisotopic Mass: 268.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 457.3°C at 760 mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.547